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Compound of Interest

Compound Name: Potassium perrhenate

Cat. No.: B077996

For researchers and scientists engaged in drug development and other advanced scientific
endeavors, the meticulous management of chemical reagents is a cornerstone of laboratory
safety and regulatory compliance. Potassium perrhenate, a strong oxidizing agent, requires a
dedicated and informed approach to its disposal to mitigate risks of fire, chemical
incompatibility reactions, and environmental contamination. This guide provides a
comprehensive, step-by-step procedure for the safe and compliant disposal of potassium
perrhenate, ensuring the well-being of laboratory personnel and the integrity of your research
environment.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures for potassium perrhenate, a thorough understanding
of its hazards is essential. It is classified as an oxidizing solid, a skin and eye irritant, and is
incompatible with reducing agents, flammable materials, and combustible materials.[1][2]
Adherence to the following safety protocols is mandatory.

Required Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles are required.
e Hand Protection: Chemical-resistant gloves, such as nitrile, must be worn.

o Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.
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Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative data for potassium

perrhenate.
Property Value
Molecular Formula KReOa4
Molecular Weight 289.30 g/mol
Appearance White crystalline solid
Melting Point 555 °C (1031 °F)
Boiling Point 1370 °C (2500 °F)
Solubility in Water 1.2 g/100 mL at 20 °C
Density 4.89 g/cm?3
RCRA Hazardous Waste Code D001 (Ignitability)[3][4][5]

Step-by-Step Disposal Procedure for Potassium
Perrhenate

The recommended method for the disposal of potassium perrhenate is through collection and
transfer to an approved hazardous waste disposal facility. Direct disposal in laboratory sinks or
regular trash is strictly prohibited.

Experimental Protocol: Waste Collection and
Segregation

Objective: To safely collect and store potassium perrhenate waste for disposal.
Materials:

o Designated hazardous waste container (wide-mouth, high-density polyethylene [HDPE] or
glass with a secure cap)
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» Hazardous waste labels
e Personal Protective Equipment (PPE) as specified above
e Chemical fume hood
Procedure:
o Container Preparation:
o Obtain a clean, dry, and compatible waste container.
o Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: "Potassium Perrhenate"

The hazard characteristics: "Oxidizer"

The date of accumulation (the date the first waste is added)

The name of the principal investigator or laboratory supervisor.
» Waste Collection:

o All solid potassium perrhenate waste, including residues and contaminated disposable
labware (e.g., weighing boats, gloves), should be collected.

o For grossly contaminated items, place them directly into the designated hazardous waste
container. Items with only trace amounts of contamination can be disposed of in the
normal trash, though institutional policies may vary.[1]

o Perform all waste transfers within a chemical fume hood to minimize the risk of inhalation
or dust dispersion.

e Waste Storage:

o Securely cap the hazardous waste container when not in use.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b077996?utm_src=pdf-body
https://www.benchchem.com/product/b077996?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Store the container in a designated satellite accumulation area within the laboratory.

o Crucially, segregate the potassium perrhenate waste from all incompatible materials.
This includes:

Flammable and combustible materials

Reducing agents

Organic chemicals

Acids and bases.[1]

e Spill Management:

o In the event of a small spill, carefully sweep the solid material into a dustpan and place it
into the designated hazardous waste container.[6]

o Avoid raising dust. Do not use a vacuum cleaner unless it is specifically designed for
hazardous dust collection.

o For larger spills, evacuate the area and contact your institution's Environmental Health and
Safety (EH&S) department.

» Final Disposal:

o Once the waste container is full or has been in accumulation for the maximum allowable
time per your institution's policy, contact your EH&S department to arrange for pickup and
disposal.

o Do not attempt to treat or neutralize potassium perrhenate waste with other chemicals
unless you are following a specifically approved and validated protocol from your EH&S
department.

Logical Workflow for Potassium Perrhenate Disposal
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Potassium Perrhenate Disposal Workflow
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Caption: Logical workflow for the safe disposal of potassium perrhenate.
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By adhering to these detailed procedures, you can ensure the safe and compliant disposal of
potassium perrhenate, fostering a secure and responsible laboratory environment. Always
consult your institution's specific guidelines and your EH&S department for any additional
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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